Cas no 2227750-53-8 ((2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2227750-53-8
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• CID: 5758756
• PubChem ID: 165687900
• Update Time: 2025-05-24

(2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227750-53-8
• (2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol
• EN300-1762140

• Inchi： 1S/C6H10N2O2S/c1-10-6-8-2-5(11-6)4(7)3-9/h2,4,9H,3,7H2,1H3/t4-/m1/s1
• InChI Key： LXSGSCPVYPFHFJ-SCSAIBSYSA-N
• SMILES： S1C(=NC=C1[C@@H](CO)N)OC

Computed Properties

• Exact Mass: 174.04629874g/mol
• Monoisotopic Mass: 174.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 96.6Ų

Additional information on (2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227750-53-8)

The compound (2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227750-53-8) is a chiral amino alcohol derivative featuring a 1,3-thiazole ring with a methoxy substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amino and hydroxyl functional groups enables diverse chemical modifications, making it a versatile intermediate in drug discovery.

Recent studies highlight the growing demand for chiral synthons like (2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol, particularly in the development of small-molecule therapeutics targeting neurological disorders and metabolic diseases. Its thiazole moiety is known to enhance binding affinity to biological targets, a property frequently exploited in structure-activity relationship (SAR) optimization. Researchers are actively investigating its role in kinase inhibitors and GPCR modulators, aligning with the industry's focus on precision medicine.

From a synthetic chemistry perspective, the stereocenter at the 2-position of this compound is critical for enantioselective applications. Advanced asymmetric synthesis methods, including enzymatic resolution and chiral auxiliary techniques, have been explored to produce high-purity (2R)-enantiomer. Analytical challenges such as HPLC chiral separation and polarimetry are frequently discussed in forums, reflecting user interest in quality control protocols for such intermediates.

Environmental and regulatory considerations are increasingly shaping the discourse around specialty chemicals like CAS 2227750-53-8. The compound's biodegradability profile and green chemistry synthesis routes are hot topics in sustainable pharmaceutical manufacturing. Patent literature reveals innovative approaches to reduce waste generation during its production, addressing the circular economy priorities of major pharmaceutical companies.

In material science applications, the hydrogen-bonding capacity of this amino alcohol derivative enables its use in designing supramolecular architectures. Recent publications describe its incorporation into metal-organic frameworks (MOFs) for catalytic applications, tapping into the booming interest in nanostructured materials. This multidisciplinary relevance explains the compound's rising search volume across scientific databases.

Supply chain dynamics for (2R)-2-amino-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol reflect broader trends in fine chemical distribution. With major producers concentrated in Asia and Europe, procurement specialists frequently search for GMP-certified suppliers and stable isotope-labeled versions for tracer studies. The compound's shelf stability under various storage conditions is another practical consideration for end-users.

Emerging computational chemistry approaches are revolutionizing the study of this molecule. Molecular docking simulations predict its interactions with biological targets, while DFT calculations elucidate its electronic properties. These in silico methods complement traditional experimental characterization techniques like X-ray crystallography and NMR spectroscopy, providing a more comprehensive understanding of its three-dimensional structure.

The intellectual property landscape surrounding CAS 2227750-53-8 is rapidly evolving. Patent analysts note increasing filings covering novel derivatization methods and formulation technologies incorporating this scaffold. This legal dimension adds complexity for researchers navigating freedom-to-operate assessments in drug development projects.

From a market perspective, the global demand for high-purity chiral building blocks like this compound is projected to grow at 6-8% annually, driven by expanding biopharmaceutical pipelines. Cost-effective scale-up processes and continuous flow chemistry adaptations are key focus areas for manufacturers aiming to meet this demand while maintaining competitive pricing.

Educational resources about 1,3-thiazole chemistry frequently feature this compound as a case study for heterocyclic compound reactivity. Its balanced lipophilicity and polarity make it an excellent teaching example for medicinal chemistry principles, particularly in discussions about bioisosteric replacements and lead compound optimization strategies.